Cas no 637750-60-8 (3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate)

• Product Name: 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
• CAS No: 637750-60-8
• MF: C₁₉H₁₆BrNO₅
• MW: 418.23804473877
• CID: 5555443
• Update Time: 2025-10-31

3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• UYIZOJCGOZNZGI-UHFFFAOYSA-N
• 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

• Inchi： 1S/C19H16BrNO5/c1-11-18(26-15-7-5-4-6-14(15)20)17(22)13-9-8-12(10-16(13)24-11)25-19(23)21(2)3/h4-10H,1-3H3
• InChI Key： UYIZOJCGOZNZGI-UHFFFAOYSA-N
• SMILES： C(OC1=CC2OC(C)=C(OC3=CC=CC=C3Br)C(=O)C=2C=C1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

3-(2-Bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 637750-60-8): A Comprehensive Overview

3-(2-Bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 637750-60-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate is composed of a chromene core, a bromophenoxy substituent, and an N,N-dimethylcarbamate group. The chromene scaffold is a well-known moiety in natural products and synthetic compounds, often associated with antioxidant, anti-inflammatory, and anticancer properties. The bromophenoxy substituent adds a halogenated aromatic ring, which can influence the compound's lipophilicity and metabolic stability. The N,N-dimethylcarbamate group, on the other hand, contributes to the compound's reactivity and potential for forming hydrogen bonds with biological targets.

Recent studies have highlighted the multifaceted biological activities of 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate. One notable area of research is its potential as an anticancer agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Another promising application of 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. These effects are attributed to its antioxidant properties and its ability to modulate microglial activation. Additionally, the compound has been found to enhance cognitive function in animal models of Alzheimer's disease.

In the realm of anti-inflammatory research, 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate has shown significant potential. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both cell cultures and animal models. This makes it a promising candidate for the development of new anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In conclusion, 3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 637750-60-8) is a promising compound with a diverse range of biological activities. Its potential applications in cancer therapy, neurodegenerative diseases, and anti-inflammatory treatments make it an exciting area of ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic possibilities and contribute to the advancement of medicinal chemistry.